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Compound of Interest

Methyl 2-(bromomethyl)-4-
Compound Name:
chlorobenzoate

Cat. No.: B136140

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Methyl 2-
(bromomethyl)-4-chlorobenzoate (CAS No. 145908-29-8), a halogenated aromatic ester
utilized as a key intermediate in organic synthesis and pharmaceutical research.[1] Due to its
reactive nature and potential hazards, strict adherence to safety protocols is imperative when
handling this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl 2-(bromomethyl)-4-
chlorobenzoate is presented in Table 1. This data is essential for the safe design of
experiments and for understanding its behavior under various conditions.
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Property Value

Molecular Formula CoHsBrClO:z

Molecular Weight 263.52 g/mol [2][3]
Appearance Solid[3]

Boiling Point 319.5 °C at 760 mmHg[4][5]
Flash Point 147.0 °C[4][6]

Density 1.6 g/cm3[4]

Hazard Identification and Safety Data

Methyl 2-(bromomethyl)-4-chlorobenzoate is classified as a hazardous substance. The
Globally Harmonized System (GHS) classifications are summarized in Table 2.

Hazard Class GHS Classification
Acute Toxicity, Oral H302: Harmful if swallowed[2]
Skin Corrosion/Irritation H315: Causes skin irritation[2]

i o H318: Causes serious eye damage / H319:
Serious Eye Damage/Irritation ) o
Causes serious eye irritation[2]

Acute Toxicity, Inhalation H332: Harmful if inhaled[2]

Specific target organ toxicity, single exposure H335: May cause respiratory irritation[2]

Signal Word: Danger[2]

Experimental Protocols: Safe Handling and Use

Due to its hazardous properties, the handling of Methyl 2-(bromomethyl)-4-chlorobenzoate
requires stringent safety measures. The following protocols are recommended for any
laboratory work involving this compound.

Personal Protective Equipment (PPE)
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A risk assessment should always be conducted prior to handling. The minimum required PPE
includes:

o Eye Protection: Chemical safety goggles are mandatory.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

o Body Protection: A lab coat or other protective clothing is required.

Engineering Controls

o All work with Methyl 2-(bromomethyl)-4-chlorobenzoate should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[4]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken immediately:

Exposure Route First-Aid Procedure

. Immediately wash the affected area with soap
Skin Contact
and water.[4]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.

Move the person to fresh air and keep them
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.[4]

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion ] ]
poison center or doctor if you feel unwell.[4]

Spill and Leak Procedures

In the event of a spill, follow these steps:

e Evacuate the area.
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Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal

All waste containing Methyl 2-(bromomethyl)-4-chlorobenzoate must be disposed of as
hazardous waste in accordance with local, state, and federal regulations. Do not allow the
material to enter drains or water courses.[4]

Stability and Reactivity

Methyl 2-(bromomethyl)-4-chlorobenzoate is a reactive compound. The bromomethyl group
is a key functional group that allows for nucleophilic substitution reactions.[1]

» Conditions to Avoid: Heat, flames, and sparks.[4]
e Incompatible Materials: Strong oxidizing agents.[4]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, hydrogen
chloride, and hydrogen bromide.[4]

Visualized Workflows and Relationships

To aid in the understanding of the safe handling and use of Methyl 2-(bromomethyl)-4-
chlorobenzoate, the following diagrams illustrate key logical relationships and experimental
workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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